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Compound of Interest

Compound Name: Bis(2-aminophenyl) Sulfide

Cat. No.: B1348202 Get Quote

Technical Guide: 2,2'-Diaminodiphenyl Sulfide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2,2'-diaminodiphenyl sulfide. It is intended to be a valuable resource for

researchers, scientists, and professionals involved in drug development and organic synthesis.

This document summarizes key data in structured tables, presents a detailed experimental

protocol for its synthesis, and includes visualizations of relevant chemical pathways.

Physical and Chemical Properties
2,2'-Diaminodiphenyl sulfide is a chemical compound with the molecular formula C₁₂H₁₂N₂S. It

is a solid at room temperature and its properties are summarized in the tables below. It is

important to distinguish this compound from its disulfide analog, 2,2'-diaminodiphenyl disulfide,

as they are distinct chemical entities with different properties.
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Property Value Reference

Molecular Formula C₁₂H₁₂N₂S [1]

Molecular Weight 216.31 g/mol [2]

Appearance Solid [2]

Melting Point 85 - 88 °C [3][4]

Boiling Point

85 - 88 °C (Note: This appears

to be a transcription error in

the source, likely referring to

the melting point)

[2]

Solubility No data available

Storage Temperature Ambient Temperature [2]

Chemical and Safety Information
Property Value Reference

CAS Number 5873-51-8 [1][3]

IUPAC Name
2-[(2-

aminophenyl)sulfanyl]aniline
[2]

InChI Key
WRRQKFXVKRQPDB-

UHFFFAOYSA-N
[2]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

Precautionary Statements P261, P271, P280 [2]

Signal Word Warning [2]

Experimental Protocols
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Synthesis of 2,2'-Diaminodiphenyl Sulfide by Reduction
of 2,2'-Dinitrodiphenyl Sulfide
The following is a representative experimental protocol for the synthesis of 2,2'-

diaminodiphenyl sulfide based on methods described in the patent literature. This method

involves the reduction of 2,2'-dinitrodiphenyl sulfide.

Materials:

2,2'-Dinitrodiphenyl sulfide

Iron powder

Ammonium chloride

Water

Toluene (for extraction)

Procedure:

To a solution of iron powder (300 g) and ammonium chloride (40 g) in water, slowly add a

solution of 2,2'-dinitrodiphenyl sulfide in water.

Reflux the reaction mixture at 85-95 °C for 3-4 hours. The reaction progress should be

monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is worked up to isolate the 2-aminophenyl sulfide.

The crude product can then be purified, for example, by recrystallization, to yield 2,2'-

diaminodiphenyl sulfide.

Note: This is a generalized procedure and may require optimization for specific laboratory

conditions.

Spectroscopic Data
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Detailed and verified spectroscopic data for 2,2'-diaminodiphenyl sulfide is not readily available

in the public domain, with many sources providing data for the disulfide analog. Researchers

should perform their own analytical characterization (NMR, IR, MS) to confirm the identity and

purity of the synthesized compound.

Mandatory Visualizations
Synthesis of 2,2'-Diaminodiphenyl Sulfide
The following diagram illustrates a common synthetic route to 2,2'-diaminodiphenyl sulfide.

2,2'-Dinitrodiphenyl Sulfide

Reduction
(e.g., Fe/NH4Cl)

2,2'-Diaminodiphenyl Sulfide

Click to download full resolution via product page

A typical synthetic pathway for 2,2'-diaminodiphenyl sulfide.

Role in Quetiapine Synthesis
2,2'-Diaminodiphenyl sulfide is a key intermediate in the synthesis of the atypical antipsychotic

drug, Quetiapine. The following workflow outlines its role in the formation of the dibenzo[b,f][3]

[5]thiazepin-11(10H)-one core structure.
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Synthesis of Quetiapine Intermediate Quetiapine Synthesis

2,2'-Diaminodiphenyl Sulfide

Cyclization
(e.g., with a carboxyl group precursor)

Dibenzo[b,f][1,4]thiazepin-11(10H)-one

Dibenzo[b,f][1,4]thiazepin-11(10H)-one

Further synthetic steps

Quetiapine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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